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Compound of Interest
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CAS No.: 78-73-9
Cat. No.: B1630540
Get Quote
Introduction

Choline geranate (CAGE) is a biocompatible deep eutectic solvent (DES) or ionic liquid (IL) that
has emerged as a versatile tool in pharmaceutical sciences and drug development.[1][2]
Synthesized from generally recognized as safe (GRAS) reagents, choline bicarbonate and
geranic acid, CAGE is noted for its ability to enhance the delivery of both hydrophobic and
hydrophilic drugs across physiological barriers.[1][2] Its inherent antimicrobial properties further
broaden its potential applications.[2] This document provides a detailed protocol for the
synthesis, purification, and characterization of CAGE, with a focus on the commonly utilized 1:2
molar ratio of choline to geranic acid, which has demonstrated high efficacy in various
applications.[2]

Physicochemical Properties of Choline Geranate
(1:2 Molar Ratio)
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The quantitative data for CAGE synthesized at a 1:2 molar ratio of choline bicarbonate to
geranic acid are summarized in the table below for easy reference.

( )

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Experimental Protocol: Synthesis of Choline
Geranate (CAGE)

This protocol details the laboratory-scale synthesis of CAGE via a salt metathesis reaction.

Materials and Reagents

» Choline bicarbonate solution (80% in water)
e Geranic acid (=85%)

e Round bottom flask (250 mL)

e Magnetic stirrer and stir bar

o Water bath

e Rotary evaporator

e Vacuum oven

e Analytical balance
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» Karl Fischer titrator (for water content measurement)

Safety Precautions

e Choline Bicarbonate: Causes skin and eye irritation. May cause respiratory irritation.[4][5]
Wear appropriate personal protective equipment (PPE), including gloves and safety goggles.
[4] Handle in a well-ventilated area.[5]

o Geranic Acid: Handle with care, wearing gloves and safety glasses.

e The synthesis reaction produces carbon dioxide gas. Ensure adequate ventilation to prevent
pressure buildup.

Step-by-Step Synthesis Procedure

e Reactant Preparation:
o In a 250 mL round bottom flask, weigh 39.58 g (0.2350 mol) of geranic acid.[6]

o In a separate container, weigh 18.72 g (0.1133 mol) of 80% choline bicarbonate solution
to achieve a 1:2 molar ratio of choline to geranic acid.[6]

e Reaction:

o Place the round bottom flask containing geranic acid in a water bath set to approximately
27°C and add a magnetic stir bar.[3]

o Slowly add the choline bicarbonate solution dropwise to the geranic acid while stirring.[3]
The addition of choline bicarbonate will initiate an acid-base reaction, resulting in the
evolution of carbon dioxide gas, which drives the reaction to completion.[7]

o Continue stirring the mixture for approximately 8 hours at 27°C, or until the evolution of
CO2 ceases.[3]

e Purification:

o After the reaction is complete, remove the bulk of the water from the mixture using a rotary
evaporator.
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o Transfer the resulting viscous liquid to a vacuum oven and dry for an extended period
(e.g., 48 hours) to minimize the water content.[8]

o Characterization and Storage:
o The final product should be a clear, colorless to yellow viscous liquid.[3]

o Measure the water content using Karl Fischer titration to ensure the desired level of
dryness has been achieved.[3]

o Confirm the chemical structure of the synthesized CAGE using analytical techniques such
as 'H NMR and FTIR spectroscopy.[9]

o Store the final product in a tightly sealed container to prevent moisture absorption, as
CAGE is hygroscopic.[3]

Experimental Workflow

( )
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Click to download full resolution via product page

Caption: Workflow for the synthesis of Choline Geranate (CAGE).

Characterization of Choline Geranate
Fourier-Transform Infrared (FTIR) Spectroscopy
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The formation of CAGE can be monitored via FTIR spectroscopy. A broad peak around 3300
cm~1 corresponds to the combination of the choline -OH bond and the carboxylic acid in
geranic acid.[3] The presence of peaks at approximately 1690 cm~* (C=0O stretch) and 2968
cm~1 (O-H stretch of the carboxylic acid) confirms the presence of the individual components
within the deep eutectic solvent.[3]

Nuclear Magnetic Resonance (*H NMR) Spectroscopy

H NMR spectroscopy is used to confirm the structure of CAGE. The chemical shifts in the *H
NMR spectrum of CAGE will differ from those of the individual starting materials, particularly for
the protons located near the quaternary nitrogen atom of choline, indicating a strong anionic
effect from the geranate.[9]

Applications in Drug Development

CAGE has demonstrated significant potential in various biomedical applications. Its ability to
solubilize both hydrophobic and hydrophilic drugs makes it a valuable tool for formulation
development.[2] Furthermore, CAGE has been shown to enhance the transdermal and oral
delivery of therapeutic agents.[2] Its inherent antimicrobial and anti-biofilm properties are also
being explored for applications in treating infections.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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